Cas no 2171270-15-6 (3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylheptanamidocyclobutane-1-carboxylic acid)

• Product Name: 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylheptanamidocyclobutane-1-carboxylic acid
• CAS No: 2171270-15-6
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6358111
• PubChem ID: 165504877
• Update Time: 2025-10-29

3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylheptanamidocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylheptanamidocyclobutane-1-carboxylic acid
• EN300-1476233
• (1rs,3rs)-3-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylheptanamido]cyclobutane-1-carboxylic acid
• 3-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylheptanamido]cyclobutane-1-carboxylic acid
• EN300-1476234
• 2171270-15-6

• Inchi： 1S/C28H34N2O5/c1-3-4-9-19(16-26(31)30(2)20-14-18(15-20)27(32)33)29-28(34)35-17-25-23-12-7-5-10-21(23)22-11-6-8-13-24(22)25/h5-8,10-13,18-20,25H,3-4,9,14-17H2,1-2H3,(H,29,34)(H,32,33)/t18?,19-,20?/m0/s1
• InChI Key： OHZBGGTWRJJPKN-GPJFCIFZSA-N
• SMILES： OC(C1CC(C1)N(C)C(C[C@H](CCCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylheptanamidocyclobutane-1-carboxylic acid

3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylheptanamidocyclobutane-1-carboxylic acid: A Comprehensive Guide to Its Properties and Applications

3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylheptanamidocyclobutane-1-carboxylic acid (CAS No. 2171270-15-6) is a specialized organic compound with significant relevance in pharmaceutical research and peptide synthesis. This compound, often abbreviated for convenience in scientific literature, plays a crucial role in the development of novel therapeutic agents and bioactive molecules.

The molecular structure of 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylheptanamidocyclobutane-1-carboxylic acid features a cyclobutane ring, which is increasingly recognized for its potential in drug design due to its unique conformational properties. The presence of both Fmoc (9H-fluoren-9-ylmethoxycarbonyl) and N-methylheptanamide groups makes this compound particularly valuable in solid-phase peptide synthesis (SPPS), a technique that has gained tremendous attention in recent years for its efficiency in producing complex peptides.

In the context of current research trends, 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylheptanamidocyclobutane-1-carboxylic acid is being investigated for its potential applications in targeted drug delivery systems. The pharmaceutical industry is particularly interested in how the cyclobutane scaffold can influence the pharmacokinetic properties of drug candidates, especially in the development of GPCR-targeting therapeutics and enzyme inhibitors.

The synthesis of 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylheptanamidocyclobutane-1-carboxylic acid typically involves multi-step organic reactions that require precise control of stereochemistry. The S-configuration at the 3-position is particularly important for its biological activity, making this compound a valuable chiral building block in medicinal chemistry. Researchers are exploring its use in creating constrained peptides, which represent one of the fastest-growing segments in peptide-based therapeutics.

From a commercial perspective, the demand for 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylheptanamidocyclobutane-1-carboxylic acid has been steadily increasing, driven by the expanding market for peptide drugs and bioconjugates. The global peptide therapeutics market, valued at billions of dollars, continues to grow at a significant CAGR, with compounds like this playing a crucial role in research and development pipelines.

In analytical applications, 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylheptanamidocyclobutane-1-carboxylic acid serves as an important reference standard for HPLC method development and mass spectrometry studies. Its well-defined structure and purity make it ideal for calibrating instruments used in proteomics research, another rapidly growing field in life sciences.

The stability profile of 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylheptanamidocyclobutane-1-carboxylic acid has been the subject of several recent studies, particularly regarding its behavior under various storage conditions and in different solvent systems. These investigations are crucial for developing optimal handling protocols in laboratory settings and for ensuring the reproducibility of research results.

Looking forward, the scientific community anticipates expanding applications for 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylheptanamidocyclobutane-1-carboxylic acid in chemical biology and drug discovery. Its unique structural features make it a promising candidate for the development of next-generation therapeutics, particularly in areas such as cancer treatment and metabolic disorders, where peptide-based drugs are showing remarkable promise.

For researchers working with 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylheptanamidocyclobutane-1-carboxylic acid, proper handling and characterization are essential. Standard analytical techniques including NMR spectroscopy, high-resolution mass spectrometry, and chiral HPLC are typically employed to verify the identity and purity of this compound, ensuring reliable results in downstream applications.

The growing interest in constrained amino acid derivatives like 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylheptanamidocyclobutane-1-carboxylic acid reflects broader trends in pharmaceutical research toward more stable and bioavailable peptide therapeutics. As the field continues to evolve, this compound is likely to play an increasingly important role in bridging the gap between small molecule drugs and biologics.